Cas no 2172115-59-0 (5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pyridine-2-carboxylic acid)

• Product Name: 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pyridine-2-carboxylic acid
• CAS No: 2172115-59-0
• MF: C₂₇H₂₇N₃O₅
• MW: 473.52038693428
• CID: 5930464
• PubChem ID: 165535094
• Update Time: 2025-06-23

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pyridine-2-carboxylic acid
• EN300-1510172
• 2172115-59-0
• 5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]methyl}pyridine-2-carboxylic acid

• Inchi： 1S/C27H27N3O5/c1-27(2,13-24(31)29-15-17-11-12-23(25(32)33)28-14-17)30-26(34)35-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,14,22H,13,15-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： SZRIUYNKMNGBCB-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(NCC1C=NC(C(=O)O)=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 473.19507097g/mol
• Monoisotopic Mass: 473.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 118Ų

Additional information on 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pyridine-2-carboxylic acid

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pyridine-2-carboxylic acid (CAS No. 2172115-59-0): A Comprehensive Overview

5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pyridine-2-carboxylic acid (CAS No. 2172115-59-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, often referred to as Fmoc-L-Leucine-Picoline, is characterized by its unique structural features and potential applications in various research areas, including drug discovery and protein engineering.

The core structure of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pyridine-2-carboxylic acid consists of a pyridine ring with a substituted amino acid side chain. The presence of the Fmoc (fluorenylmethyloxycarbonyl) protecting group on the amino acid moiety makes this compound particularly useful in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used in peptide chemistry due to its ease of removal under mild conditions, which helps maintain the integrity of the growing peptide chain.

Recent studies have highlighted the importance of Fmoc-L-Leucine-Picoline in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a key intermediate in the synthesis of peptidomimetics designed to target specific protein-protein interactions (PPIs). These PPIs are often involved in various diseases, including cancer and neurodegenerative disorders, making them attractive targets for drug discovery.

The pyridine ring in 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pyridine-2-carboxylic acid contributes to its unique chemical properties. Pyridine derivatives are known for their ability to form stable complexes with metal ions, which can be exploited in the design of metalloenzymes and metal-based drugs. Additionally, the carboxylic acid group at position 2 of the pyridine ring provides a reactive site for further chemical modifications, such as esterification or amide formation.

In the context of protein engineering, Fmoc-L-Leucine-Picoline has been utilized to introduce specific functional groups into proteins and peptides. A 2022 study in Bioconjugate Chemistry demonstrated the use of this compound to create site-specifically modified proteins with enhanced stability and activity. The ability to precisely control the modification site is crucial for developing biopharmaceuticals with improved therapeutic properties.

The synthesis of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pyridine-2-carboxylic acid typically involves several steps, including the protection of the amino group with Fmoc, coupling with a picoline derivative, and deprotection. Advanced synthetic methods, such as microwave-assisted synthesis and flow chemistry, have been employed to optimize the yield and purity of this compound. These methods not only reduce reaction times but also minimize side reactions and improve overall efficiency.

The physicochemical properties of Fmoc-L-Leucine-Picoline, such as solubility, stability, and reactivity, have been extensively studied. It is generally soluble in common organic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in various chemical reactions. However, care must be taken to avoid exposure to acidic conditions, which can lead to premature deprotection of the Fmoc group.

In conclusion, 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamidomethyl}pyridine-2-carboxylic acid (CAS No. 2172115-59-0) is a versatile compound with significant potential in medicinal chemistry and biochemistry. Its unique structural features and functional groups make it an invaluable tool for researchers working on drug discovery, protein engineering, and other related fields. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the scientific community.